Cas no 2137599-80-3 (3-Azabicyclo[3.2.0]heptane-6-carboxamide, 2,4-dioxo-3-(phenylmethyl)-, (1R,5S,6S)-rel-)

• Product Name: 3-Azabicyclo[3.2.0]heptane-6-carboxamide, 2,4-dioxo-3-(phenylmethyl)-, (1R,5S,6S)-rel-
• CAS No: 2137599-80-3
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 5256985
• Update Time: 2025-11-01

3-Azabicyclo[3.2.0]heptane-6-carboxamide, 2,4-dioxo-3-(phenylmethyl)-, (1R,5S,6S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.0]heptane-6-carboxamide, 2,4-dioxo-3-(phenylmethyl)-, (1R,5S,6S)-rel-

• Inchi： 1S/C14H14N2O3/c15-12(17)9-6-10-11(9)14(19)16(13(10)18)7-8-4-2-1-3-5-8/h1-5,9-11H,6-7H2,(H2,15,17)/t9-,10+,11-/m0/s1
• InChI Key： NJNWBFHBWFBWNN-AXFHLTTASA-N
• SMILES： [C@]12([H])[C@]([H])([C@@H](C(N)=O)C1)C(=O)N(CC1=CC=CC=C1)C2=O

Additional information on 3-Azabicyclo[3.2.0]heptane-6-carboxamide, 2,4-dioxo-3-(phenylmethyl)-, (1R,5S,6S)-rel-

Comprehensive Analysis of 3-Azabicyclo[3.2.0]heptane-6-carboxamide, 2,4-dioxo-3-(phenylmethyl)-, (1R,5S,6S)-rel- (CAS No. 2137599-80-3)

The compound 3-Azabicyclo[3.2.0]heptane-6-carboxamide, 2,4-dioxo-3-(phenylmethyl)-, (1R,5S,6S)-rel- (CAS No. 2137599-80-3) is a structurally unique bicyclic amide derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its azabicyclo[3.2.0]heptane core, combined with a phenylmethyl substituent and dioxo functional groups, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in modulating biological targets due to its rigid bicyclic framework and stereochemical complexity.

In recent years, the demand for novel heterocyclic compounds like 3-Azabicyclo[3.2.0]heptane-6-carboxamide has surged, driven by advancements in small-molecule therapeutics and precision medicine. The compound's (1R,5S,6S)-rel- configuration is critical for its bioactivity, as stereochemistry often dictates binding affinity to enzymes or receptors. This aligns with the growing trend of chiral drug development, a hot topic in pharmaceutical R&D circles. Questions such as "How does stereochemistry impact drug efficacy?" or "What are the synthetic routes for bicyclic amides?" frequently appear in AI-driven literature searches, highlighting the relevance of this compound.

Synthetically, CAS No. 2137599-80-3 presents intriguing challenges due to its fused ring system and multiple functional groups. Chemists often explore asymmetric catalysis or enzymatic resolution to achieve the desired (1R,5S,6S)-rel- configuration. The 2,4-dioxo moiety further adds complexity, requiring precise control over reaction conditions to avoid side products. Such discussions resonate with organic synthesis forums and patent analyses, where users frequently search for "optimized synthesis of bicyclic carboxamides" or "strategies for stereoselective functionalization."

From a drug design perspective, the phenylmethyl group in this compound offers opportunities for structure-activity relationship (SAR) studies. Modifications at this position could enhance solubility, bioavailability, or target selectivity—key considerations in medicinal chemistry. The rise of computational chemistry tools has further accelerated interest in such derivatives, with queries like "How to predict the bioactivity of azabicyclo compounds?" trending in scientific databases.

In conclusion, 3-Azabicyclo[3.2.0]heptane-6-carboxamide, 2,4-dioxo-3-(phenylmethyl)-, (1R,5S,6S)-rel- represents a compelling case study at the intersection of synthetic chemistry and drug discovery. Its structural features and potential applications align with contemporary research priorities, making it a subject of ongoing investigation. As the scientific community continues to explore next-generation therapeutics, compounds like this will remain pivotal in addressing unmet medical needs.